ethyl 1-{4-[(1-cyanocyclobutyl)carbamoyl]phenyl}-5-methyl-1H-pyrazole-4-carboxylate

• IUPAC Name: ethyl 1-[4-[(1-cyanocyclobutyl)carbamoyl]phenyl]-5-methylpyrazole-4-carboxylate
• InChI: InChI=1S/C19H20N4O3/c1-3-26-18(25)16-11-21-23(13(16)2)15-7-5-14(6-8-15)17(24)22-19(12-20)9-4-10-19/h5-8,11H,3-4,9-10H2,1-2H3,(H,22,24)
• InChI Key: VNJMXMDPZOCPFT-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(N(N=C1)C2=CC=C(C=C2)C(=O)NC3(CCC3)C#N)C
• Molecular Formula: C19H20N4O3
• Molecular Weight: 352.4 g/mol

Description

Ethyl 1-{4-[(1-cyanocyclobutyl)carbamoyl]phenyl}-5-methyl-1H-pyrazole-4-carboxylate is a compound that belongs to the family of pyrazoles. Pyrazoles are a class of organic compounds with a five-membered ring structure made up of three carbon atoms and two nitrogen atoms. They play an important role in medicinal chemistry research and have a wide range of applications in drug discovery, agrochemistry, coordination chemistry, and organometallic chemistry.

Synthesis Analysis

The synthesis of pyrazole derivatives involves various strategies such as multicomponent approach, dipolar cycloadditions, and cyclocondensation of hydrazine with a carbonyl system. In one study, a series of pyrazole derivatives were synthesized by condensing ethyl-3-(dimethylamino)-2-(phenylcarbonyl)prop-2-enoate with different aromatic and aliphatic hydrazines.

Molecular Structure Analysis

The molecular structure of pyrazoles comprises two nitrogen (N) atoms at positions 1 and 2 and three carbon © atoms. The formation of the ethyl-1-(N-substituted)-5-phenyl-1H-pyrazole-4-carboxylate derivatives was confirmed by recording their IR, 1 H-NMR, 13 C-NMR, mass spectra, and by single crystal X-ray analysis.

Chemical Reactions Analysis

Pyrazoles are frequently used as scaffolds in the synthesis of bioactive chemicals and reactions in various media. They can undergo a variety of chemical reactions, including cyclocondensation of acetylenic ketones on methylhydrazine or aryl hydrazines.

Physical And Chemical Properties Analysis

The physical and chemical properties of pyrazole derivatives can vary depending on their specific structure and substituents. For instance, ethyl pyrazole-4-carboxylate is described as a white to pale yellow crystalline powder.